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Compound of Interest

Compound Name: N,N-Dipropylformamide

Cat. No.: B1203106 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as N,N-Dipropylformamide (CAS 6282-

00-4). This document provides crucial guidance on the selection of appropriate Personal

Protective Equipment (PPE), as well as operational and disposal plans to minimize risks and

ensure a safe working environment.

Hazard Identification and Personal Protective
Equipment (PPE) Recommendations
Based on available Safety Data Sheets (SDS), N,N-Dipropylformamide is a chemical that

requires careful handling due to its potential hazards. The primary routes of exposure are

inhalation, skin contact, and eye contact. Therefore, a comprehensive PPE strategy is

essential.

Eye and Face Protection:

To prevent eye contact with N,N-Dipropylformamide, chemical safety goggles are mandatory.

In situations where splashing is a significant risk, the use of a face shield in addition to goggles

is strongly recommended to provide a higher level of protection for the entire face.

Respiratory Protection:

Work with N,N-Dipropylformamide should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood. If engineering controls are not sufficient to maintain

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1203106?utm_src=pdf-interest
https://www.benchchem.com/product/b1203106?utm_src=pdf-body
https://www.benchchem.com/product/b1203106?utm_src=pdf-body
https://www.benchchem.com/product/b1203106?utm_src=pdf-body
https://www.benchchem.com/product/b1203106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exposure below acceptable limits, or during emergency situations, appropriate respiratory

protection must be used. An air-purifying respirator with organic vapor cartridges is a suitable

option. It is crucial to have a respirator fit test and follow a regular cartridge change-out

schedule.

Skin and Body Protection:

A standard laboratory coat should be worn to protect against incidental skin contact. For tasks

with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be used.

Closed-toe shoes are mandatory in any laboratory setting where chemicals are handled.

Glove Selection and Chemical Compatibility
Selecting the correct gloves is critical to prevent skin absorption of N,N-Dipropylformamide.

While specific breakthrough time data for N,N-Dipropylformamide is not readily available in

published literature, data for a structurally similar solvent, N,N-Dimethylformamide (DMF), can

provide valuable guidance. It is imperative to note that this information should be used as a

reference, and on-site testing of gloves under actual working conditions is highly

recommended.
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Glove Material
Breakthrough Time
(minutes) for N,N-
Dimethylformamide

Permeation Rate

Recommendation
for N,N-
Dipropylformamide
(Inferred)

Butyl Rubber > 480 Low
Recommended for

prolonged contact

Viton™ > 480 Low
Recommended for

prolonged contact

Nitrile Rubber
Variable (typically <

30)
Moderate to High

Suitable for splash

protection only. Not for

immersion.

Neoprene
Variable (typically <

60)
Moderate

Suitable for splash

protection. Not for

immersion.

Natural Rubber

(Latex)
< 10 High Not Recommended

Polyvinyl Chloride

(PVC)
< 10 High Not Recommended

Important Note: The breakthrough times and permeation rates can vary significantly based on

the glove manufacturer, material thickness, and the concentration of the chemical. Always

inspect gloves for any signs of degradation, such as swelling, discoloration, or cracking, and

replace them immediately if any damage is observed. For any direct or prolonged contact, Butyl

Rubber or Viton™ gloves are the preferred choice. For incidental splash protection, nitrile

gloves may be used, but they should be changed immediately upon contact with the chemical.

Operational and Disposal Plans
Handling and Storage:

Always handle N,N-Dipropylformamide in a well-ventilated area, such as a chemical fume

hood.
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Keep containers tightly closed when not in use.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Use non-sparking tools and explosion-proof equipment where necessary, as the flammability

of N,N-Dipropylformamide should be considered.

Spill Response:

In case of a small spill, absorb the material with an inert absorbent, such as vermiculite or

sand.

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal:

Dispose of N,N-Dipropylformamide and any contaminated materials in accordance with all

applicable federal, state, and local regulations.

Waste should be collected in a designated, properly labeled, and sealed container.

Do not dispose of N,N-Dipropylformamide down the drain.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

PPE Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate PPE when

handling N,N-Dipropylformamide.
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PPE Selection Workflow for N,N-Dipropylformamide

Hazard Assessment

PPE Selection

Procedure

Task Involving
N,N-Dipropylformamide

Assess Risk of Exposure
(Inhalation, Skin, Eye)

Select Eye/Face Protection
- Goggles (minimum)

- Face shield for splash risk

Select Respiratory Protection
- Work in fume hood

- Respirator if needed

Select Gloves
- Butyl/Viton for immersion

- Nitrile for splash only

Select Protective Clothing
- Lab coat

- Chemical-resistant apron if needed

Conduct Work Following
Safe Handling Procedures

Decontaminate & Dispose
of PPE and Waste Properly

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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